Cas no 101187-91-1 (Benzonitrile, 2-fluoro-4-mercapto-)

• Product Name: Benzonitrile, 2-fluoro-4-mercapto-
• CAS No: 101187-91-1
• MF: C₇H₄FNS
• MW: 153.176763534546
• CID: 3553508
• PubChem ID: 66666210
• Update Time: 2025-04-22

Benzonitrile, 2-fluoro-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-4-mercapto-
• US11260049, Ex. 6
• SCHEMBL362787
• 2-fluoro-4-sulfanylbenzonitrile
• 101187-91-1
• 2-fluoro-4- mercapto- benzonitrile
• BDBM539868

• Inchi： 1S/C7H4FNS/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H
• InChI Key： CHQUTFVGYOCGMI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S)C=C1F

Computed Properties

• Exact Mass: 153.004848g/mol
• Monoisotopic Mass: 153.004848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.18g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 24.8Ų